Cas no 115273-52-4 (3,3-dimethoxy-1-(thiophen-2-yl)propan-1-one)

• Product Name: 3,3-dimethoxy-1-(thiophen-2-yl)propan-1-one
• CAS No: 115273-52-4
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 6201448
• PubChem ID: 21693285
• Update Time: 2025-05-20

3,3-dimethoxy-1-(thiophen-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethoxy-1-(thiophen-2-yl)propan-1-one
• EN300-1127082
• SCHEMBL9846196
• 115273-52-4

• Inchi： 1S/C9H12O3S/c1-11-9(12-2)6-7(10)8-4-3-5-13-8/h3-5,9H,6H2,1-2H3
• InChI Key： PDOIIWIPJWOXAL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC(OC)OC)=O

Computed Properties

• Exact Mass: 200.05071541g/mol
• Monoisotopic Mass: 200.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3,3-dimethoxy-1-(thiophen-2-yl)propan-1-one

3,3-dimethoxy-1-(thiophen-2-yl)propan-1-one (CAS No. 115273-52-4): A Comprehensive Overview

3,3-dimethoxy-1-(thiophen-2-yl)propan-1-one (CAS No. 115273-52-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 3,3-dimethoxypropanone thiophene, is characterized by its unique molecular structure, which includes a thiophene ring and two methoxy groups attached to a ketone functional group. The combination of these structural elements endows the compound with a range of interesting properties and potential applications.

The chemical formula of 3,3-dimethoxy-1-(thiophen-2-yl)propan-1-one is C₉H₁₀O₃S, and its molecular weight is 194.24 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it suitable for various synthetic transformations and applications in both academic research and industrial settings.

In the realm of medicinal chemistry, 3,3-dimethoxy-1-(thiophen-2-yl)propan-1-one has been explored as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential as a building block for the development of novel pharmaceuticals. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound to synthesize a series of thiochroman derivatives with potent anti-inflammatory properties. These derivatives have shown promising results in preclinical studies for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its medicinal applications, 3,3-dimethoxy-1-(thiophen-2-yl)propan-1-one has also found utility in materials science. The thiophene moiety in the molecule contributes to its electronic properties, making it a valuable component in the synthesis of conductive polymers and organic semiconductors. A study published in the Journal of Materials Chemistry C demonstrated that this compound can be used to create high-performance organic photovoltaic materials with enhanced charge transport properties. These materials have the potential to revolutionize the field of renewable energy by improving the efficiency and cost-effectiveness of solar cells.

The synthetic versatility of 3,3-dimethoxy-1-(thiophen-2-yl)propan-1-one is another factor that has contributed to its widespread use in research laboratories. The methoxy groups on the molecule can be readily functionalized through various chemical reactions, such as nucleophilic substitution and coupling reactions. This allows chemists to tailor the properties of the compound for specific applications. For example, researchers at the Massachusetts Institute of Technology (MIT) have developed a method to convert this compound into a series of fluorescent probes for biological imaging applications. These probes have been used to visualize cellular processes with high spatial resolution and sensitivity.

In addition to its synthetic utility, 3,3-dimethoxy-1-(thiophen-2-yl)propan-1-one has been studied for its potential therapeutic effects on various diseases. A recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit significant antitumor activity against several cancer cell lines. The researchers found that these derivatives can selectively target cancer cells while sparing normal cells, making them promising candidates for further development as anticancer agents.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies have shown that 3,3-dimethoxy-1-(thiophen-2-yl)propan-1-one can be synthesized using green chemistry principles, which minimize environmental hazards and reduce waste generation. For instance, researchers at the University of Cambridge have developed a catalytic method for synthesizing this compound using renewable feedstocks and mild reaction conditions. This approach not only reduces the environmental footprint but also enhances the economic viability of large-scale production.

In conclusion, 3,3-dimethoxy-1-(thiophen-2-yl)propan-1-one (CAS No. 115273-52-4) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and synthetic chemistry. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers working on novel therapeutics, advanced materials, and sustainable chemical processes. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in driving innovation across multiple scientific disciplines.